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These application notes provide a comprehensive overview and detailed protocols for the
intrathecal administration of the neuroprotective peptide Tat-NR2B9c (also known as Tat-
NR2Baa or NA-1) in rat models of ischemic stroke. The protocols are designed to guide
researchers in evaluating the therapeutic potential of Tat-NR2B9c.

Introduction

Tat-NR2B9c is a cell-penetrating peptide that acts as a postsynaptic density-95 (PSD-95)
inhibitor.[1][2] It is designed to uncouple N-methyl-D-aspartate receptors (NMDARS) from
downstream excitotoxic signaling pathways without affecting their normal function.[1] The
peptide works by disrupting the interaction between PSD-95 and the NR2B subunit of the
NMDAR, thereby preventing the activation of neuronal nitric oxide synthase (nNOS) and the
subsequent production of neurotoxic nitric oxide (NO).[1][3][4] Additionally, Tat-NR2B9c has
been shown to block the NMDA-induced activation of neuronal NADPH oxidase, preventing the
production of superoxide radicals.[1] By inhibiting these key mediators of excitotoxicity, Tat-
NR2B9c has demonstrated significant neuroprotective effects in various preclinical models of
stroke.[2][5][6] While intravenous administration has been more commonly studied, intrathecal
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delivery offers a direct route to the central nervous system, potentially maximizing efficacy and
minimizing systemic exposure.

Signaling Pathway of Tat-NR2B9c in
Neuroprotection

The neuroprotective mechanism of Tat-NR2B9c involves the disruption of a key protein-protein
interaction that mediates excitotoxicity following ischemic brain injury. The signaling cascade is
initiated by excessive glutamate release, leading to overactivation of NMDARSs.
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Caption: Tat-NR2B9c signaling pathway in neuroprotection.

Experimental Protocols

Animal Model: Middle Cerebral Artery Occlusion (MCAO)
in Rats

The MCAO model is a widely used and reliable method for inducing focal cerebral ischemia
that mimics human stroke.

Materials:
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Male Sprague-Dawley rats (250-300 g)
Anesthesia (e.qg., isoflurane)

Surgical instruments

4-0 monofilament nylon suture with a rounded tip

Homeothermic blanket

Procedure:

Anesthetize the rat and maintain anesthesia throughout the surgical procedure.

Make a midline cervical incision and expose the common carotid artery (CCA), external
carotid artery (ECA), and internal carotid artery (ICA).

Ligate the ECA and the proximal CCA.

Insert the 4-0 monofilament nylon suture into the ICA and advance it until a slight resistance
is felt, indicating the occlusion of the middle cerebral artery (MCA).

After the desired occlusion period (e.g., 90 minutes), withdraw the filament to allow for
reperfusion.

Suture the incision and allow the animal to recover on a homeothermic blanket.

Sham-operated animals undergo the same surgical procedure without the insertion of the
filament.

Intrathecal Injection Protocol

Note: While intravenous administration of Tat-NR2B9c has been well-documented, specific

peer-reviewed protocols for intrathecal administration in rat stroke models are not readily

available. The following protocol is based on general intrathecal injection procedures in rats

and the effective intravenous doses of Tat-NR2B9c. Dosage optimization is highly

recommended.
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Materials:

Tat-NR2B9c peptide
Sterile, preservative-free saline
Hamilton syringe with a 25-G needle

Anesthesia (e.g., isoflurane)

Procedure:

Prepare the Tat-NR2B9c solution in sterile saline. A suggested starting concentration can be
derived from the effective intravenous dose (3 nmol/g), adjusting for the smaller volume of
the cerebrospinal fluid (CSF).

Anesthetize the rat.
Place the rat in a stereotaxic frame or hold it firmly to flex the spine.

Insert the 25-G needle into the L4-L5 or L5-L6 intervertebral space. A slight tail flick may
indicate successful entry into the intrathecal space.

Slowly inject a total volume of 10-20 pL of the Tat-NR2B9c solution or vehicle (saline).
Withdraw the needle and allow the animal to recover.

The injection can be administered as a single bolus at the time of reperfusion or as repeated
injections at specified time points post-MCAO.
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Parameter Recommendation

Vehicle Sterile, preservative-free saline

Requires optimization; consider titrating from a

Suggested Starting Dose )
low nanomolar range in the CSF

Injection Volume 10-20 pL

Needle Gauge 25-G

Injection Site L4-L5 or L5-L6 intervertebral space
Timing of Administration At the onset of reperfusion

Behavioral Assessments

A battery of behavioral tests should be performed to assess neurological deficits and functional

recovery.
1. Modified Neurological Severity Score (MNSS):

This is a composite score evaluating motor, sensory, balance, and reflex functions. The test is
typically performed at 24 hours, 3 days, 7 days, and 14 days post-MCAOQO. Scores range from 0
(no deficit) to 18 (severe deficit).

2. Cylinder Test:

This test assesses forelimb asymmetry. The rat is placed in a transparent cylinder, and the
number of times it uses its impaired and unimpaired forelimbs to touch the cylinder wall during
rearing is recorded.

3. Grid-Walking Test:

This test evaluates sensorimotor deficits. The rat is allowed to walk across a grid, and the
number of foot faults (slips) of the contralateral forelimb and hindlimb are counted.
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. Typical Assessment Time
Behavioral Test Parameters Measured S
oints

Motor, sensory, balance, and
MNSS o 24h, 3d, 7d, 14d post-MCAO
reflex deficits

Cylinder Test Forelimb use asymmetry 7d, 14d post-MCAO

Grid-Walking Test Number of foot faults 7d, 14d post-MCAO

Molecular and Histological Analysis

1. Western Blot for PSD-95 and nNOS Interaction:

This assay is used to confirm that Tat-NR2B9c disrupts the interaction between PSD-95 and
nNOS.

Procedure:

o At a predetermined endpoint (e.g., 24 hours post-MCAOQ), euthanize the rats and harvest the
brain tissue from the ischemic hemisphere.

o Perform co-immunoprecipitation using an antibody against PSD-95.
o Analyze the immunoprecipitated proteins by Western blot using an antibody against nNOS.

e Adecrease in the amount of NNOS co-immunoprecipitated with PSD-95 in the Tat-NR2B9c
treated group compared to the vehicle group indicates disruption of the protein-protein
interaction.[7]

2. Infarct Volume Measurement:

This is a primary outcome measure to assess the neuroprotective effect of Tat-NR2B9c.
Procedure:

o At the end of the experiment, euthanize the rats and remove the brains.

« Slice the brains into coronal sections (e.g., 2 mm thick).
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 Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue will stain red,

while the infarcted tissue will remain white.

e Quantify the infarct volume using image analysis software.

Analysis Key Findings

Reduced co-immunoprecipitation of nNOS with

Western Blot
PSD-95

Smaller infarct volume in the Tat-NR2B9c

TTC Stainin
g treated group

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the
neuroprotective effects of intrathecally administered Tat-NR2B9c in a rat MCAO model.
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Caption: A typical experimental workflow for Tat-NR2B9c evaluation.
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Conclusion

Tat-NR2B9c represents a promising therapeutic agent for the treatment of ischemic stroke. The
protocols outlined in these application notes provide a framework for researchers to investigate
its neuroprotective efficacy following intrathecal administration in a rat model of MCAO. Careful
adherence to these protocols and thorough data analysis will be crucial in further elucidating
the therapeutic potential of this novel peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tat-NR2B9c prevents excitotoxic neuronal superoxide production - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 2. researchgate.net [researchgate.net]

¢ 3. Interaction of NNOS with PSD-95 negatively controls regenerative repair after stroke -
PubMed [pubmed.nchbi.nlm.nih.gov]

¢ 4. Interaction of NNOS with PSD-95 Negatively Controls Regenerative Repair after Stroke -
PMC [pmc.ncbi.nim.nih.gov]

¢ 5. Delayed Administration of Tat-HA-NR2B9c Promotes Recovery After Stroke in Rats -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 6. Efficacy of the PSD95 inhibitor Tat-NR2B9c in mice requires dose translation between
species - PMC [pmc.ncbi.nim.nih.gov]

e 7. Disrupting nNOS-PSD95 Interaction Improves Neurological and Cognitive Recoveries
after Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Intrathecal
Administration of Tat-NR2B9c in Rats]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13921894/docs#application-notes-and-protocols-for-
intrathecal-administration-of-tat-nr2b9c-in-rats]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b13921894?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/25669908/
https://pubmed.ncbi.nlm.nih.gov/25669908/
https://www.researchgate.net/figure/Neuroprotection-after-in-sult-by-treatment-with-Tat-NR2B9c-in-vitro-and-in-vivo-A_fig2_11063295
https://pubmed.ncbi.nlm.nih.gov/25274829/
https://pubmed.ncbi.nlm.nih.gov/25274829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6608318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6608318/
https://pubmed.ncbi.nlm.nih.gov/25851770/
https://pubmed.ncbi.nlm.nih.gov/25851770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4794097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4794097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264644/
https://www.benchchem.com/product/b13921894/docs#application-notes-and-protocols-for-intrathecal-administration-of-tat-nr2b9c-in-rats
https://www.benchchem.com/product/b13921894/docs#application-notes-and-protocols-for-intrathecal-administration-of-tat-nr2b9c-in-rats
https://www.benchchem.com/product/b13921894/docs#application-notes-and-protocols-for-intrathecal-administration-of-tat-nr2b9c-in-rats
https://www.benchchem.com/product/b13921894/docs#application-notes-and-protocols-for-intrathecal-administration-of-tat-nr2b9c-in-rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13921894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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